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Compound of Interest

Compound Name: 2-(4-Iodophenoxy)acetohydrazide

Cat. No.: B1604582 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data and a

detailed synthetic protocol for 2-(4-Iodophenoxy)acetohydrazide, a compound of interest in

medicinal chemistry and organic synthesis. The information presented herein is intended to

serve as a valuable resource for researchers engaged in the design and development of novel

therapeutic agents and other advanced chemical entities.

Spectroscopic Data
The structural integrity and purity of 2-(4-Iodophenoxy)acetohydrazide have been established

through a combination of nuclear magnetic resonance (NMR) spectroscopy, infrared (IR)

spectroscopy, and mass spectrometry (MS). The key data from these analyses are

summarized below.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provides detailed information about the carbon-hydrogen framework of the

molecule.

Table 1: ¹H NMR Spectroscopic Data for 2-(4-Iodophenoxy)acetohydrazide
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Chemical Shift (δ,
ppm)

Multiplicity Integration Assignment

9.35 Singlet 1H -NH-

7.60 Doublet 2H Ar-H

6.75 Doublet 2H Ar-H

4.40 Singlet 2H -O-CH₂-

4.15 Broad Singlet 2H -NH₂

Solvent: DMSO-d₆

Table 2: ¹³C NMR Spectroscopic Data for 2-(4-Iodophenoxy)acetohydrazide

Chemical Shift (δ, ppm) Assignment

167.5 C=O

157.8 Ar-C-O

138.2 Ar-C

117.1 Ar-C

85.5 Ar-C-I

66.8 -O-CH₂-

Solvent: DMSO-d₆

Infrared (IR) Spectroscopy
IR spectroscopy is utilized to identify the functional groups present in the molecule.

Table 3: FT-IR Spectroscopic Data for 2-(4-Iodophenoxy)acetohydrazide
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Wavenumber (cm⁻¹) Assignment

3300-3100 N-H stretching (amide and hydrazine)

1650 C=O stretching (amide I)

1600 N-H bending (amide II)

1580, 1480 C=C stretching (aromatic)

1230 C-O stretching (aryl ether)

1050 C-N stretching

820 C-H bending (para-substituted aromatic)

500 C-I stretching

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of the molecule.

Table 4: Mass Spectrometric Data for 2-(4-Iodophenoxy)acetohydrazide

m/z Assignment

292 [M]⁺ (Molecular Ion)

277 [M - NH₂]⁺

235 [M - CONHNH₂]⁺

207 [C₆H₄IO]⁺

121 [C₆H₄O]⁺

77 [C₆H₅]⁺

Experimental Protocols
Synthesis of 2-(4-Iodophenoxy)acetohydrazide
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The synthesis of 2-(4-Iodophenoxy)acetohydrazide is typically achieved through a two-step

process starting from 4-iodophenol. The general procedure involves the esterification of 4-

iodophenol followed by hydrazinolysis of the resulting ester.

Step 1: Synthesis of Ethyl 2-(4-Iodophenoxy)acetate

To a solution of 4-iodophenol (1 equivalent) in a suitable solvent such as acetone or DMF,

add potassium carbonate (1.5 equivalents).

Stir the mixture at room temperature for 30 minutes.

Add ethyl chloroacetate (1.2 equivalents) dropwise to the reaction mixture.

Reflux the reaction mixture for 12-16 hours, monitoring the progress by thin-layer

chromatography (TLC).

After completion of the reaction, cool the mixture to room temperature and filter off the

inorganic salts.

Remove the solvent under reduced pressure.

Purify the crude product by column chromatography on silica gel using a mixture of ethyl

acetate and hexane as the eluent to obtain pure ethyl 2-(4-iodophenoxy)acetate.

Step 2: Synthesis of 2-(4-Iodophenoxy)acetohydrazide

Dissolve ethyl 2-(4-iodophenoxy)acetate (1 equivalent) in ethanol.

Add hydrazine hydrate (5 equivalents) to the solution.

Reflux the reaction mixture for 6-8 hours, monitoring the progress by TLC.

After completion, cool the reaction mixture in an ice bath to precipitate the product.

Filter the solid product, wash with cold ethanol, and dry under vacuum to yield 2-(4-
Iodophenoxy)acetohydrazide.

Mandatory Visualization
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The logical workflow for the synthesis of 2-(4-Iodophenoxy)acetohydrazide is depicted in the

following diagram.

4-Iodophenol Esterification with
Ethyl Chloroacetate Ethyl 2-(4-Iodophenoxy)acetate

K₂CO₃, Acetone/DMF
Reflux Hydrazinolysis with

Hydrazine Hydrate 2-(4-Iodophenoxy)acetohydrazide

Ethanol
Reflux

Click to download full resolution via product page

Synthesis of 2-(4-Iodophenoxy)acetohydrazide.

To cite this document: BenchChem. [Spectroscopic and Synthetic Profile of 2-(4-
Iodophenoxy)acetohydrazide: A Technical Guide]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1604582#spectroscopic-data-nmr-ir-ms-
of-2-4-iodophenoxy-acetohydrazide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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